Cas no 1039947-92-6 (3-{(4-Methylpentyl)oxymethyl}aniline)

• Product Name: 3-{(4-Methylpentyl)oxymethyl}aniline
• CAS No: 1039947-92-6
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 4569176
• Update Time: 2025-05-22

3-{(4-Methylpentyl)oxymethyl}aniline Chemical and Physical Properties

Names and Identifiers

• 3-{[(4-methylpentyl)oxy]methyl}aniline
• Benzenamine, 3-[[(4-methylpentyl)oxy]methyl]-
• 3-{(4-Methylpentyl)oxymethyl}aniline

• Inchi： 1S/C13H21NO/c1-11(2)5-4-8-15-10-12-6-3-7-13(14)9-12/h3,6-7,9,11H,4-5,8,10,14H2,1-2H3
• InChI Key： CXSWULYDUVAFST-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(COCCCC(C)C)=C1

Additional information on 3-{(4-Methylpentyl)oxymethyl}aniline

Comprehensive Overview of 3-{(4-Methylpentyl)oxymethyl}aniline (CAS No. 1039947-92-6): Properties, Applications, and Industry Insights

3-{(4-Methylpentyl)oxymethyl}aniline (CAS No. 1039947-92-6) is a specialized organic compound gaining traction in pharmaceutical and material science research. With its unique molecular structure featuring an aniline core modified by a 4-methylpentyloxymethyl group, this compound exhibits versatile reactivity, making it valuable for intermediate synthesis and functional material development. Recent studies highlight its potential in drug discovery, particularly for targeting GPCRs (G-protein-coupled receptors), a hot topic in precision medicine.

The growing demand for high-performance intermediates like 3-{(4-Methylpentyl)oxymethyl}aniline aligns with trends in green chemistry and sustainable synthesis. Researchers are exploring its role in catalysis and bioconjugation, addressing frequent search queries such as "novel aniline derivatives for drug formulation" or "CAS 1039947-92-6 applications in polymers". Its lipophilic side chain enhances membrane permeability, a critical factor in bioavailability optimization—a key concern in pharmaceutical R&D.

From a synthetic chemistry perspective, the compound’s ether linkage and aromatic amine functionality enable diverse cross-coupling reactions, including Buchwald-Hartwig amination. This versatility responds to industry searches like "building blocks for heterocyclic compounds". Analytical data (HPLC, NMR) confirms >98% purity in commercial batches, meeting GMP standards for preclinical studies.

Emerging applications include photoactive materials for OLEDs, where its electron-donating group improves charge transport—addressing the booming flexible electronics market. Regulatory databases classify it as non-hazardous under normal handling conditions, though standard laboratory safety protocols apply. Storage recommendations (-20°C under nitrogen) reflect its oxidation sensitivity, a detail frequently queried by purchasers.

Market analysts note increased patent filings involving 1039947-92-6, particularly in biodegradable polymers and targeted drug delivery systems. The compound’s structure-activity relationship (SAR) is being mapped against neurological targets, coinciding with rising Google Trends interest in "blood-brain barrier permeable compounds". Technical whitepapers emphasize its scalable production via reductive amination routes.

For formulation scientists, the logP value (~3.2) and aqueous solubility profile (<0.1 mg/mL) make it suitable for lipid-based delivery systems—a trending solution for poorly soluble APIs. Collaborative studies with AI-driven molecular modeling platforms (e.g., AlphaFold) explore its protein-binding affinities, tapping into the intersection of computational chemistry and experimental validation.

Quality control protocols for CAS 1039947-92-6 typically involve HPLC-UV at 254 nm and residual solvent analysis per ICH Q3C guidelines. Suppliers increasingly provide COA (Certificate of Analysis) with genotoxic impurity testing, responding to stringent ICH M7 requirements—a top search term among quality assurance professionals.